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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the total synthesis of (+)-tanzawaic acid B, a

natural polyketide with diverse reported biological activities, including anticoccidial, cytotoxic,

antifungal, antimalarial, and PTP1B inhibitory effects.[1] The synthesis was first accomplished

by Shiina and coworkers and is characterized by the construction of a complex trans-decalin

scaffold.[1][2] This protocol is based on their reported methodology.

Synthetic Strategy
The overall synthetic approach for (+)-tanzawaic acid B involves a convergent strategy. The

key steps include the gram-scale synthesis of a chiral octalin intermediate, which contains

seven stereogenic centers.[1][2][3][4][5] This intermediate then undergoes a series of

transformations including a Barton-McCombie deoxygenation, followed by a Horner-

Wadsworth-Emmons (HWE) reaction to install the pentadienoic ester side chain, and a final

hydrolysis to yield the target molecule.[2][5]
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Figure 1. Retrosynthetic analysis of (+)-tanzawaic acid B.

Key Experimental Protocols
The following are detailed protocols for the key transformations in the synthesis of (+)-

tanzawaic acid B.

Barton-McCombie Deoxygenation
This reaction is a crucial step for the removal of a hydroxyl group from the chiral octalin

intermediate.[2][5]

Table 1: Reagents for Barton-McCombie Deoxygenation

Reagent
Molecular
Formula

Molar Mass (
g/mol )

Amount Molar Equiv.

Xanthate

Intermediate (8)
- - 1.0 1.0

AIBN C₈H₁₂N₄ 164.21 0.1 0.1

Bu₃SnH C₁₂H₂₈Sn 291.06 1.5 1.5

Toluene C₇H₈ 92.14 - Solvent

Protocol:

To a solution of the xanthate intermediate (8) in toluene, add AIBN (azobisisobutyronitrile)

and tributyltin hydride (Bu₃SnH).

Heat the reaction mixture to reflux (approximately 110 °C) and monitor the reaction progress

by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Concentrate the mixture under reduced pressure to remove the solvent.
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Purify the crude product by silica gel column chromatography to afford the deoxygenated

product (7).

Horner-Wadsworth-Emmons (HWE) Reaction
The HWE reaction is employed to construct the pentadienoic ester side chain of tanzawaic
acid B.[2][5]

Table 2: Reagents for Horner-Wadsworth-Emmons Reaction

Reagent
Molecular
Formula

Molar Mass (
g/mol )

Amount Molar Equiv.

Aldehyde

Intermediate (6)
- - 1.0 1.0

Triethyl

phosphonoacetat

e

C₈H₁₇O₅P 224.18 1.2 1.2

NaH NaH 24.00 1.2 1.2

THF C₄H₈O 72.11 - Solvent

Protocol:

Suspend sodium hydride (NaH) in anhydrous tetrahydrofuran (THF) under an inert

atmosphere (e.g., argon or nitrogen).

Cool the suspension to 0 °C and add triethyl phosphonoacetate dropwise.

Stir the mixture at 0 °C for 30 minutes.

Add a solution of the aldehyde intermediate (6) in THF to the reaction mixture.

Allow the reaction to warm to room temperature and stir until the reaction is complete as

monitored by TLC.

Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.
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Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography to yield the pentadienoic ester

(5).

Hydrolysis of the Methyl Ester
The final step in the total synthesis is the hydrolysis of the methyl ester to the carboxylic acid.

[2]

Table 3: Reagents for Hydrolysis

Reagent
Molecular
Formula

Molar Mass (
g/mol )

Amount Molar Equiv.

Methyl Ester

Intermediate (5)
- - 1.0 1.0

LiOH LiOH 23.95 5.0 5.0

THF C₄H₈O 72.11 - Solvent

Water H₂O 18.02 - Solvent

Protocol:

Dissolve the methyl ester intermediate (5) in a mixture of THF and water.

Add lithium hydroxide (LiOH) to the solution.

Stir the reaction mixture at room temperature and monitor its progress by TLC.

Upon completion, acidify the reaction mixture with a dilute acid (e.g., 1 M HCl) to a pH of

approximately 3-4.

Extract the product with an organic solvent (e.g., ethyl acetate).
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Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield (+)-tanzawaic acid B (2).

Characterization Data
The successful synthesis of (+)-tanzawaic acid B was confirmed by comparison of its

spectroscopic data with that of the natural product. The 1H NMR and 13C NMR spectra of the

synthetic sample were in accordance with the reported data for the natural product.[2][5]

Furthermore, the optical rotation of the synthetic (+)-tanzawaic acid B matched that of the

naturally occurring compound, confirming the absolute stereochemistry.[2][5]

Disclaimer: This protocol is a summary of the synthesis of (+)-tanzawaic acid B based on

publicly available scientific literature. For complete and detailed experimental procedures,

including specific reaction conditions, purification methods, and safety precautions, please refer

to the original publication: Murata, T., Tsutsui, H., Yoshida, T., et al. (2023). First Total Synthesis

of (+)-Tanzawaic Acid B. ACS Omega.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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